Cas no 25168-06-3 (Phenol,(1-methylethyl)-)

Phenol,(1-methylethyl)- structure
Phenol,(1-methylethyl)- structure
Product Name:Phenol,(1-methylethyl)-
CAS No:25168-06-3
MF:C9H12O
MW:136.190982818604
CID:270982
Update Time:2026-05-14

Phenol,(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,(1-methylethyl)-
    • 4-Isopropylphenol
    • ISOPROPYLPHENOL ISOMER MIXTURE
    • Inchi: InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
    • InChI Key: CRBJBYGJVIBWIY-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC=CC=1O)C

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.987
  • Boiling Point: 208.6°C at 760 mmHg
  • Flash Point: 95.3°C
  • Refractive Index: 1.525
  • PSA: 20.23
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